![molecular formula C14H13N3O4S B263294 N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B263294.png)
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide, also known as BDP-9066, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that this compound exerts its cytotoxic effects by inducing apoptosis in cancer cells. Apoptosis is a programmed cell death mechanism that is essential for maintaining tissue homeostasis. This compound has been shown to induce apoptosis by activating caspase-3, a key enzyme involved in the apoptotic pathway. Moreover, this compound has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis, which may contribute to its antiviral and antifungal activity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, this compound has been shown to inhibit the activity of thymidylate synthase, which is essential for DNA synthesis. Additionally, this compound has been shown to inhibit the replication of human cytomegalovirus and herpes simplex virus type 1. Furthermore, this compound has been shown to have antifungal activity against Candida albicans.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has several advantages and limitations for lab experiments. One of the advantages is that this compound exhibits potent cytotoxic activity against various cancer cell lines, making it a potential candidate for cancer therapy. Moreover, this compound has been shown to inhibit the replication of human cytomegalovirus and herpes simplex virus type 1, which may have potential therapeutic applications. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has several potential future directions. One potential direction is to further investigate the mechanism of action of this compound, which may provide insights into its potential therapeutic applications. Moreover, future studies may investigate the efficacy and safety of this compound in animal models and clinical trials. Additionally, future studies may investigate the potential of this compound as a combination therapy with other anticancer agents or antiviral agents. Furthermore, future studies may investigate the potential of this compound as a topical antifungal agent for the treatment of skin infections caused by Candida albicans.
Conclusion
In conclusion, this compound is a novel compound that has potential therapeutic applications as an anticancer agent, antiviral agent, and antifungal agent. This compound exhibits potent cytotoxic activity against various cancer cell lines, inhibits the replication of human cytomegalovirus and herpes simplex virus type 1, and has antifungal activity against Candida albicans. However, the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent. Future studies may investigate the potential of this compound as a combination therapy with other anticancer agents or antiviral agents and as a topical antifungal agent for the treatment of skin infections caused by Candida albicans.
Synthesis Methods
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide is a synthetic compound that can be synthesized using a multistep process. The synthesis of this compound involves the reaction of 6-methyl-4-oxo-1H-pyrimidine-2-thiol with 4-(chloromethyl)-1,3-benzodioxole in the presence of a base, followed by the reaction with N-(2-chloroacetyl) glycine. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications, including its use as an anticancer agent, antiviral agent, and antifungal agent. In vitro studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including lung, breast, and colon cancer cells. Moreover, this compound has been shown to inhibit the replication of human cytomegalovirus and herpes simplex virus type 1. Additionally, this compound has been shown to have antifungal activity against Candida albicans.
properties
Molecular Formula |
C14H13N3O4S |
---|---|
Molecular Weight |
319.34 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C14H13N3O4S/c1-8-4-12(18)17-14(15-8)22-6-13(19)16-9-2-3-10-11(5-9)21-7-20-10/h2-5H,6-7H2,1H3,(H,16,19)(H,15,17,18) |
InChI Key |
GLNKXYSKCMTUCE-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC(=O)N=C(N1)SCC(=O)NC2=CC3=C(C=C2)OCO3 |
SMILES |
CC1=CC(=O)N=C(N1)SCC(=O)NC2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
CC1=CC(=O)N=C(N1)SCC(=O)NC2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.